cis-3-Hexenyl pentanoate

• IUPAC Name: hex-3-enyl pentanoate
• InChI: InChI=1S/C11H20O2/c1-3-5-7-8-10-13-11(12)9-6-4-2/h5,7H,3-4,6,8-10H2,1-2H3
• InChI Key: XPFTVTFOOTVHIA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)OCCC=CCC
• Molecular Formula: C11H20O2
• DSSTOX Substance ID: DTXSID80865795
• Molecular Weight: 184.27 g/mol

Description

“Cis-3-Hexenyl pentanoate”, also known as “cis-3-Hexenyl valerate” or “(3Z)-3-Hexenyl pentanoate”, is a chemical compound with the formula C11H20O2. It is also available as a 2D Mol file or as a computed 3D SD file.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 11 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms. The molecular weight is 184.2753.

Physical And Chemical Properties Analysis

“this compound” is a colorless liquid with a fruity, ripe apple or pear-like aroma. It is insoluble in water but soluble in fats. It is also soluble in ethanol. The boiling point is 108°C at 20 mm Hg.

Scientific Research Applications

1. Environmental Safety and Toxicity

• cis-3-Hexenyl pentanoate has been evaluated for various toxicological endpoints including genotoxicity, reproductive toxicity, and environmental safety. It is found not to be Persistent, Bioaccumulative, and Toxic (PBT) as per International Fragrance Association standards. This assessment suggests its safety for use in environmental applications (Api et al., 2021).

2. Atmospheric Chemistry

• In atmospheric studies, cis-3-Hexenyl esters, including pentanoate, are recognized as important green leaf volatiles emitted by plants. Understanding their reactions with ozone and other atmospheric constituents is crucial for environmental assessments and model simulations (Zhang et al., 2018).

3. Organic Chemistry and Synthesis

• Research in organic chemistry has focused on the stereochemistry of hexenyl radical cyclizations, which includes derivatives like this compound. These studies are fundamental for developing synthetic strategies and understanding molecular interactions in complex organic compounds (Tripp et al., 2005).

4. Pharmaceutical Research

• While specific studies directly involving this compound in pharmaceutical research are limited, related compounds have been studied for their potential in treating conditions like myopia and enhancing memory. These studies provide insights into the broader family of compounds to which this compound belongs (Chebib et al., 2008).

5. Food and Flavor Industry

• In the food industry, this compound’s role as a flavor compound with natural green notes is significant. Studies on its synthesis and applications in flavoring are crucial for developing new food products (Chiang et al., 2003).

6. Environmental Toxicology

• Environmental toxicology research involving this compound focuses on its potential effects on ecosystems and wildlife. Understanding these impacts is vital for its safe use in various industries (Gaunt et al., 1969).

Safety and Hazards

“Cis-3-Hexenyl pentanoate” is a flammable liquid and vapor. It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound.

Mechanism of Action

Target of Action

cis-3-Hexenyl valerate, also known as (Z)-3-Hexenyl valerate or cis-3-Hexenyl pentanoate, is primarily used as a flavor and fragrance agent . Its primary targets are the olfactory receptors in the nose and taste receptors in the mouth, where it imparts a green type odor and flavor .

Mode of Action

Upon inhalation or ingestion, cis-3-Hexenyl valerate interacts with these receptors, triggering a signal transduction pathway that leads to the perception of its characteristic green type odor and flavor

Biochemical Pathways

The perception of flavor and fragrance involves complex biochemical pathways. When cis-3-Hexenyl valerate binds to olfactory and taste receptors, it triggers a cascade of biochemical reactions. These reactions lead to the generation of electrical signals that are transmitted to the brain, resulting in the perception of smell and taste .

Result of Action

The primary result of the action of cis-3-Hexenyl valerate is the perception of its characteristic green type odor and flavor . This can enhance the sensory experience of foods, beverages, and other products in which it is used.

Action Environment

The action of cis-3-Hexenyl valerate can be influenced by various environmental factors. For example, its volatility and stability can affect its release into the air and its perception upon inhalation. Other factors, such as temperature, humidity, and the presence of other compounds, can also influence its action .

Q & A

Q1: What is the significance of cis-3-Hexenyl valerate in the context of the provided research?

A1: Cis-3-Hexenyl valerate is identified as a characteristic aroma component in certain varieties of matcha green tea []. Its presence, alongside other volatile compounds, contributes to the distinct regional flavor profiles of matcha from different origins.

Q2: How does the concentration of cis-3-Hexenyl valerate vary among different matcha samples?

A2: The research indicates that cis-3-Hexenyl valerate is among the 108 distinct odorants that show concentration variations among different matcha samples []. This variation plays a key role in differentiating the aroma characteristics of matcha from different regions.